Cas no 2171942-55-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid
• CAS No: 2171942-55-3
• MF: C₂₅H₂₁N₃O₅
• MW: 443.451346158981
• CID: 5963173
• PubChem ID: 165562330
• Update Time: 2025-06-08

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid
• EN300-1504133
• 2171942-55-3
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidine-3-carboxylic acid

• Inchi： 1S/C25H21N3O5/c29-23(28-12-15(13-28)24(30)31)22-21(10-5-11-26-22)27-25(32)33-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-11,15,20H,12-14H2,(H,27,32)(H,30,31)
• InChI Key： CMVUEZBMBGNOEH-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1C(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 443.14812078g/mol
• Monoisotopic Mass: 443.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid (CAS No. 2171942-55-3)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid (CAS No. 2171942-55-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of azetidine, a four-membered heterocyclic ring with one nitrogen atom. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyridine moiety makes this compound particularly interesting for its potential applications in drug discovery and development.

The chemical structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid is characterized by its intricate arrangement of functional groups. The Fmoc group, which is widely used in peptide synthesis to protect the amino group, ensures that the compound remains stable during various chemical reactions. The pyridine ring, known for its aromaticity and basic properties, contributes to the overall reactivity and solubility of the molecule. The azetidine ring, with its inherent rigidity and conformational constraints, adds a layer of complexity that can be exploited in the design of novel bioactive molecules.

Recent studies have highlighted the potential of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The unique combination of functional groups allows the molecule to interact selectively with target proteins, thereby modulating their activity and potentially slowing disease progression.

In addition to its potential as a therapeutic agent, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid has also been explored as a building block for more complex molecular architectures. Its versatile reactivity and stability make it an attractive candidate for use in combinatorial chemistry and high-throughput screening techniques. These approaches are crucial for identifying lead compounds with desired biological activities, which can then be optimized through further medicinal chemistry efforts.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid involves a series of well-defined steps that ensure high purity and yield. Key reactions include the formation of the azetidine ring through a ring-closing metathesis (RCM) reaction, followed by the introduction of the Fmoc protecting group and the pyridine moiety. The detailed synthetic route has been documented in several peer-reviewed journals, providing valuable insights for researchers interested in replicating or modifying this process.

Clinical trials involving derivatives of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a safe and effective treatment option for various medical conditions.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid (CAS No. 2171942-55-3) represents a promising candidate in the realm of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for advancing our understanding of disease mechanisms and developing new therapeutic strategies. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in shaping the future of drug discovery.